Cas no 612487-54-4 (6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide
• CAS No: 612487-54-4
• MF: C₁₂H₁₈ClN₃O₂S
• MW: 303.808220386505
• CID: 2125526
• PubChem ID: 63207444
• Update Time: 2025-04-21

6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide
• MCSUJOOFZWBSEO-UHFFFAOYSA-N
• DB-333503
• 612487-54-4
• SCHEMBL4066329
• AKOS012509939

• Inchi： 1S/C12H18ClN3O2S/c1-15(8-9-16-6-2-3-7-16)19(17,18)11-4-5-12(13)14-10-11/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： MCSUJOOFZWBSEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C)CCN1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 303.0808257Da
• Monoisotopic Mass: 303.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.9Ų